molecular formula C11H14INO4 B8351505 methyl N-(2-iodoethyl)-3-carbomethoxypyrrole-2-acetate

methyl N-(2-iodoethyl)-3-carbomethoxypyrrole-2-acetate

Cat. No.: B8351505
M. Wt: 351.14 g/mol
InChI Key: YLLVCPMOJDVCPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N-(2-iodoethyl)-3-carbomethoxypyrrole-2-acetate is a useful research compound. Its molecular formula is C11H14INO4 and its molecular weight is 351.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14INO4

Molecular Weight

351.14 g/mol

IUPAC Name

methyl 1-(2-iodoethyl)-2-(2-methoxy-2-oxoethyl)pyrrole-3-carboxylate

InChI

InChI=1S/C11H14INO4/c1-16-10(14)7-9-8(11(15)17-2)3-5-13(9)6-4-12/h3,5H,4,6-7H2,1-2H3

InChI Key

YLLVCPMOJDVCPF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=C(C=CN1CCI)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 785 mg of methyl N-(2-mesyloxyethyl)-3-carbomethoxypyrrole-2-acetate and 1.83 g of sodium iodide in 10 ml of acetonitrile is refluxed for 1 hour. The cooled reaction mixture is evaporated to dryness under reduced pressure and the residue is triturated with water. The insoluble material is separated by filtration and is air dried, thus obtaining 840 mg (97%) of methyl N-(2-iodoethyl)-3-carbomethoxypyrrole-2-acetate (VI, R=H), m.p. 137°-138° C.
Quantity
785 mg
Type
reactant
Reaction Step One
Quantity
1.83 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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